Cas no 16324-27-9 (Fluorescent Brightener 251)

• Product Name: Fluorescent Brightener 251
• CAS No: 16324-27-9
• MF: C₃₆H₃₂N₁₂Na₄O₁₄S₄
• MW: 1076.93036460876
• CID: 50390
• PubChem ID: 14366579
• Update Time: 2025-04-18

Fluorescent Brightener 251 Chemical and Physical Properties

Names and Identifiers

• Fluorescent Brightener 251
• C.I. 406233
• C.I. Fluorescent Brightener 114
• 4,4'-Bis[[4-[(2-hydroxyethyl)amino]-6-(m-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2,2'-stilbenedisulfonic acid tetrasodium salt
• tetrasodium,5-[[4-(2-hydroxyethylamino)-6-(3-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2-[(E)-2-[4-[[4-(2-hydroxyethylamino)-6-(3-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]ethenyl]benzenesul
• 2,2'-(1,2-Ethenediyl)bis(5-(4-((2-hydroxyethyl)amino)-6-((m-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)benzenesulfonic acid, tetrasodium salt
• 2,2'-Stilb
• 4,4'-Bis((4-((2-hydroxyethyl)amino)-6-(m-sulfoanilino)-s-triazin-2-yl)amino)-2,2'-stilbenedisulfonic acid tetrasodium salt
• Benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-((4-((2-hydroxyethyl)amino)-6-((3-sulfophenyl)amino)-1,3,5-triazin-2-yl)amino)-, sodium salt (1:4)
• Wobital BBK
• EINECS 301-083-9
• 4,4'-Bis((4-((2-hydroxyethyl)amino)-6-(m-sulphoanilino)-1,3,5-triazin-2-yl)amino)stilbene-2,2'-disulphonic acid, sodium salt
• W-110428
• Tetrasodium 4,4'-bis[[4-[(2-hydroxyethyl)amino]-6-(m-sulphonatoanilino)-1,3,5-triazin-2-yl]amino]stilbene-2,2'-disulphonate
• 4,4-Bis[[4-[(2-hydroxyethyl)amino]-6-(m-sulfoanilino)-1,3,5-triazin-2-yl]amino]-2,2-stilbenedisulfonicacidtetrasodiumsalt
• DTXSID30240078
• 16324-27-9
• 93981-02-3
• 4,4'-bis4-(2-hydroxyethyl)amino-6-(m-sulphonatoanilino)-1,3,5-triazin-2-ylaminostilbene-2,2'-disulphonate (sodium salt)

• Inchi： 1S/C36H36N12O14S4.4Na/c49-15-13-37-31-43-33(39-23-3-1-5-27(17-23)63(51,52)53)47-35(45-31)41-25-11-9-21(29(19-25)65(57,58)59)7-8-22-10-12-26(20-30(22)66(60,61)62)42-36-46-32(38-14-16-50)44-34(48-36)40-24-4-2-6-28(18-24)64(54,55)56;;;;/h1-12,17-20,49-50H,13-16H2,(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H3,37,39,41,43,45,47)(H3,38,40,42,44,46,48);;;;/q;4*+1/p-4/b8-7+;;;;
• InChI Key： HECFMGCMMKUMIN-YZNHWISSSA-J
• SMILES： S(C1C=C(C=CC=1/C=C/C1C=CC(=CC=1S(=O)(=O)[O-])NC1N=C(N=C(NC2C=CC=C(C=2)S(=O)(=O)[O-])N=1)NCCO)NC1N=C(N=C(NC2C=CC=C(C=2)S(=O)(=O)[O-])N=1)NCCO)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 1076.06000
• Monoisotopic Mass: 1080.094755
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 70
• Rotatable Bond Count: 14
• Complexity: 1880
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 441

Experimental Properties

• PSA: 452.30000
• LogP: 6.38740